Cas no 2226-08-6 (Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-)
2226-08-6 structure
Product Name:Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-
Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl-
- 2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
- EINECS 240-567-3
- exo-3,3-Dimethylbicyclo(2.2.1)heptan-2-ethanol
- EINECS 218-756-7
- 2-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)ethanol
- NS00049519
- endo-2-(3,3-Dimethylbicyclo(2.2.1)hept-2-yl)ethanol
- 2226-08-6
- EINECS 240-472-7
- SCHEMBL10785695
- 2-(3,3-Dimethyl-bicyclo[2.2.1.]hept-2-yl)-ethanol
- 16503-26-7
- 2-(3,3-Dimethylbicyclo[2.2.1]heptan-2-yl)ethan-1-ol
- DTXSID50936926
- 16423-26-0
- 2-(6,6-Dimethyl-5-bicyclo[2.2.1]heptanyl)ethanol
- Endo-2-[3,3-dimethylbicyclo[2.2.1]hept-2-yl]ethanol
-
- Inchi: 1S/C11H20O/c1-11(2)9-4-3-8(7-9)10(11)5-6-12/h8-10,12H,3-7H2,1-2H3
- InChI Key: DUINBOMGEZFPDK-UHFFFAOYSA-N
- SMILES: OCCC1C2CCC(C2)C1(C)C
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.941
- Boiling Point: 104 °C (5 mmHg)
- Flash Point: 103.8°C
- Refractive Index: 1.477
- PSA: 20.23
- LogP: 2.44110
Bicyclo[2.2.1]heptane-2-ethanol,3,3-dimethyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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